Cas no 25546-02-5 (3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil))
25546-02-5 structure
Product Name:3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil)
CAS No:25546-02-5
MF:C9H13ClN2O3
MW:232.664121389389
CID:283294
PubChem ID:186097
Update Time:2025-04-19
3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil) Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,5-chloro-3-(1,1-dimethylethyl)-6-(hydroxymethyl)-
- 3-tert-butyl-5-chloro-6-(hydroxymethyl)-1H-pyrimidine-2,4-dione
- DTXSID20180237
- SCHEMBL21820775
- 3-t-butyl-5-chloro-6-hydroxymethyl uracil
- Terbacil-hydroxymethyl 100 microg/mL in Acetonitrile
- 2,4(1h,3h)-pyrimidinedione, 5-chloro-3-(1,1-dimethylethyl)-6-(hydroxymethyl)-
- 3-tert-Butyl-5-chloro-6-hydroxymethyluracil
- Uracil, 3-tert-butyl-5-chloro-6-(hydroxymethyl)-
- 3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil)
- Uracil, 3-tert-butyl-5-chloro-6-(hydroxymethyl)- (8CI); 5-Chloro-3-(1,1-dimethylethyl)-6-(hydroxymethyl)-2,4(1H,3H)-pyrimidinedione; 3-tert-Butyl-5-chloro-6-hydroxymethyluracil
- Terbacil-hydroxymethyl
- 25546-02-5
- 5-Chloro-6-(hydroxymethyl)-3-tert-butyl-1H-pyrimidine-2,4-dione
-
- Inchi: 1S/C9H13ClN2O3/c1-9(2,3)12-7(14)6(10)5(4-13)11-8(12)15/h13H,4H2,1-3H3,(H,11,15)
- InChI Key: JIWWBTSLDXVUJL-UHFFFAOYSA-N
- SMILES: ClC1=C(CO)NC(N(C1=O)C(C)(C)C)=O
Computed Properties
- Exact Mass: 232.06159
- Monoisotopic Mass: 232.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Density: 1.36
- Refractive Index: 1.563
- PSA: 69.64
3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B997095-10mg |
3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil) |
25546-02-5 | 10mg |
$ 178.00 | 2023-09-08 | ||
| TRC | B997095-50mg |
3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil) |
25546-02-5 | 50mg |
$ 735.00 | 2023-09-08 | ||
| TRC | B997095-100mg |
3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil) |
25546-02-5 | 100mg |
$ 1420.00 | 2023-09-08 |
3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil) Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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